2-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 2-chloro-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C18H17ClN2O3/c1-18(2)10-24-15-8-7-11(9-14(15)21-17(18)23)20-16(22)12-5-3-4-6-13(12)19/h3-9H,10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: YRMYNNALINGGMB-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3Cl)NC1=O)C
• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol

Description

2-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C18H17ClN2O3 and its molecular weight is 344.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Novel analogs of related compounds have been synthesized, providing insights into their structure-activity relationships. These compounds have shown promising antibacterial activity, emphasizing the potential of such chemical structures in developing new antibacterial agents (Palkar et al., 2017).
• Studies on the synthesis and characterization of heterocyclic hybrids involving benzimidazole-tethered oxazepine highlight the significance of structural analysis in understanding the chemical and biological properties of these compounds (Almansour et al., 2016).
• Research on the electrochemical behavior of benzoxazole compounds sheds light on their potential applications in various fields, including pharmacology and materials science (Zeybek et al., 2009).

Potential Biological Activities

• Investigations into the antimicrobial activity of novel benzimidazole derivatives demonstrate the therapeutic potential of these compounds, offering new avenues for the treatment of microbial infections (Abdellatif et al., 2013).
• Studies on the anti-inflammatory and analgesic properties of compounds derived from visnaginone and khellinone suggest that structural modifications of benzimidazole-related compounds can lead to significant biological activities, presenting opportunities for the development of new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).